Cas no 2567495-46-7 (Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate)

• Product Name: Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate
• CAS No: 2567495-46-7
• MF: C₈H₈Cl₃NO₂S
• MW: 288.578618049622
• MDL: MFCD32878440
• CID: 5670494
• PubChem ID: 155820318
• Update Time: 2025-11-06

Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27150542
• methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate
• 2567495-46-7
• Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate

• MDL： MFCD32878440
• Inchi： 1S/C8H8Cl3NO2S/c1-14-8(13)4(12)2-3-5(9)7(11)15-6(3)10/h4H,2,12H2,1H3
• InChI Key： LJUZQMPPGKKIQN-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(=C1CC(C(=O)OC)N)Cl)Cl

Computed Properties

• Exact Mass: 286.934133g/mol
• Monoisotopic Mass: 286.934133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate

Comprehensive Overview of Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate (CAS No. 2567495-46-7)

The compound Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate, identified by its CAS No. 2567495-46-7, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, including a trichlorothiophene moiety and an amino acid ester backbone, this compound serves as a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and agrochemical development.

One of the most intriguing aspects of Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate is its role in the design of bioactive compounds. The presence of the thiophene ring and chlorine substituents enhances its electronic properties, making it a valuable building block for pharmaceuticals targeting various diseases. Recent studies have highlighted its utility in creating inhibitors for enzymes involved in inflammatory pathways, a topic of high relevance given the growing interest in anti-inflammatory therapies. Additionally, its ester group allows for further functionalization, enabling the development of prodrugs with improved bioavailability.

In the context of green chemistry and sustainable synthesis, CAS No. 2567495-46-7 has also been a subject of investigation. Researchers are exploring eco-friendly methods to produce this compound, such as catalytic processes that minimize waste and reduce energy consumption. This aligns with the broader trend of optimizing chemical synthesis to meet environmental regulations and reduce carbon footprints. The compound's stability under various conditions further supports its use in large-scale industrial applications, where efficiency and sustainability are paramount.

Another area where Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate shows promise is in the development of advanced materials. Its heterocyclic structure contributes to unique electronic and optical properties, making it a candidate for organic semiconductors and photovoltaic devices. As the demand for renewable energy solutions grows, this compound could play a pivotal role in next-generation solar cells and light-emitting diodes (LEDs). Its compatibility with polymer matrices also opens doors for creating high-performance composites with tailored functionalities.

From a commercial perspective, the global market for specialty chemicals like CAS No. 2567495-46-7 is expanding rapidly. Pharmaceutical and agrochemical companies are investing heavily in novel intermediates to accelerate drug discovery and crop protection solutions. The compound's multifunctional nature allows it to serve as a key ingredient in formulations aimed at addressing pressing challenges, such as antibiotic resistance and pest management. Its synthesis and applications are frequently discussed in patents and scientific literature, underscoring its industrial significance.

For researchers and professionals seeking detailed information on Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate, understanding its spectroscopic properties is crucial. Techniques like NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for high-end applications. Furthermore, computational modeling has been used to predict its reactivity and interactions with biological targets, providing valuable insights for rational drug design.

In conclusion, Methyl 2-amino-3-(2,4,5-trichlorothiophen-3-yl)propanoate (CAS No. 2567495-46-7) represents a fascinating intersection of chemistry, biology, and materials science. Its diverse applications, from pharmaceuticals to renewable energy, highlight its importance in modern research and industry. As scientific advancements continue to unfold, this compound is poised to remain a focal point for innovation, driving progress in multiple domains. For those interested in exploring its potential further, staying updated with the latest publications and patent filings is highly recommended.